Cas no 2168034-81-7 (13-methyl-5-oxa-9-thia-12-azadispiro2.2.5^{6}.2^{3}tridecane)

• Product Name: 13-methyl-5-oxa-9-thia-12-azadispiro2.2.5^{6}.2^{3}tridecane
• CAS No: 2168034-81-7
• MF: C₁₁H₁₉NOS
• MW: 213.339661836624
• CID: 6428015
• PubChem ID: 165487958
• Update Time: 2025-07-31

13-methyl-5-oxa-9-thia-12-azadispiro2.2.5^{6}.2^{3}tridecane Chemical and Physical Properties

Names and Identifiers

• 13-methyl-5-oxa-9-thia-12-azadispiro2.2.5^{6}.2^{3}tridecane
• 13-methyl-5-oxa-9-thia-12-azadispiro[2.2.5^{6}.2^{3}]tridecane
• EN300-1280557
• 2168034-81-7

• Inchi： 1S/C11H19NOS/c1-9-10(2-3-10)8-13-11(12-9)4-6-14-7-5-11/h9,12H,2-8H2,1H3
• InChI Key： PNZQMSBXUZFHOC-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)NC(C)C1(CO2)CC1

Computed Properties

• Exact Mass: 213.11873540g/mol
• Monoisotopic Mass: 213.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų

Additional information on 13-methyl-5-oxa-9-thia-12-azadispiro2.2.5^{6}.2^{3}tridecane

Comprehensive Overview of 13-methyl-5-oxa-9-thia-12-azadispiro[2.2.5⁶.2³]tridecane (CAS No. 2168034-81-7): Structure, Applications, and Research Insights

The compound 13-methyl-5-oxa-9-thia-12-azadispiro[2.2.5⁶.2³]tridecane (CAS No. 2168034-81-7) represents a fascinating example of spirocyclic heterocycles, a class of molecules gaining significant attention in modern medicinal chemistry and material science. Its unique molecular architecture, featuring oxygen (oxa), sulfur (thia), and nitrogen (aza) atoms within a spiro-fused ring system, offers exceptional potential for drug discovery and functional materials. Researchers are increasingly exploring such multifunctional heterocycles due to their ability to interact with biological targets and exhibit tunable physicochemical properties.

Recent studies highlight the growing demand for spirocyclic scaffolds in pharmaceutical development, particularly for central nervous system (CNS) therapeutics and enzyme inhibitors. The presence of both oxygen and sulfur heteroatoms in 13-methyl-5-oxa-9-thia-12-azadispiro[2.2.5⁶.2³]tridecane enhances its hydrogen-bonding capacity and lipophilicity—critical factors for blood-brain barrier penetration. This aligns with current industry trends toward neuroprotective agents and neurodegenerative disease research, addressing widespread searches for "novel CNS drug candidates" and "heterocyclic compounds for Alzheimer's."

From a synthetic chemistry perspective, the spiro[2.2.5⁶.2³]tridecane core presents intriguing challenges for stereoselective synthesis. The methyl group at position 13 introduces additional steric considerations, making this compound a valuable subject for asymmetric catalysis studies. Laboratories focused on green chemistry are investigating atom-economical routes to such structures, responding to the surge in searches for "sustainable heterocycle synthesis" and "catalytic spirocyclization methods." Computational chemists also utilize this scaffold to model conformational dynamics in rigid heterocyclic systems.

The physicochemical profile of 2168034-81-7 suggests compatibility with biodegradable polymers and advanced material applications. Its polarizable sulfur atom and hydrogen-bond acceptors make it a candidate for supramolecular chemistry designs, particularly in self-assembling systems—a hot topic in nanotechnology forums. Industry patents reveal growing interest in similar spiro-thiaza compounds for organic electronics, coinciding with increased searches for "heteroatom-doped organic semiconductors."

Quality control of 13-methyl-5-oxa-9-thia-12-azadispiro[2.2.5⁶.2³]tridecane requires advanced analytical techniques such as HPLC-MS and multidimensional NMR due to its complex stereochemistry. This reflects the broader need for characterization of spiro compounds—a frequently searched term among analytical chemists. Stability studies indicate that proper storage conditions (typically inert atmosphere at -20°C) preserve its chemical integrity, important for researchers investigating "long-term stability of heterocycles."

Ongoing research explores structure-activity relationships (SAR) of this spiroheterocycle class against various biological targets. Preliminary in silico studies suggest potential interactions with G-protein-coupled receptors (GPCRs), aligning with pharmaceutical industry priorities. The compound's three-dimensional complexity makes it valuable for fragment-based drug design—another trending search term in computational drug discovery circles. Researchers are particularly interested in how the 5-oxa-9-thia-12-aza arrangement influences molecular recognition.

In catalysis research, derivatives of 2168034-81-7 serve as ligand precursors for transition metal complexes. The thiaza-oxa combination creates versatile chelating environments, relevant to searches for "multidentate heterocyclic ligands." Materials scientists note its potential in metal-organic frameworks (MOFs), especially for gas storage applications—a subject with rising Google Trends data. The spiroconformation may also impart unique photophysical properties, making it interesting for OLED material development.

As regulatory agencies emphasize structural novelty in patent applications, 13-methyl-5-oxa-9-thia-12-azadispiro[2.2.5⁶.2³]tridecane offers valuable intellectual property opportunities. Its uncommon ring system satisfies the growing demand for "non-obvious chemical entities" in pharmaceutical patents. Synthetic methodologies for this compound are being optimized for kilogram-scale production, addressing industrial needs reflected in searches for "scalable spirocycle synthesis."

The environmental fate of such N,O,S-containing spirocycles is under investigation, particularly their biodegradation pathways—a concern matching increased public searches for "eco-friendly pharmaceuticals." Early ecotoxicity studies suggest favorable environmental compatibility profiles compared to traditional polycyclic architectures. This positions 2168034-81-7 as a candidate for green chemistry initiatives in drug development.

Future directions for 13-methyl-5-oxa-9-thia-12-azadispiro[2.2.5⁶.2³]tridecane research include structure-based optimization for specific therapeutic indications, computational property prediction, and hybrid material development. The compound exemplifies how complex heterospirocycles bridge multiple scientific disciplines—from medicinal chemistry to advanced materials engineering—making it a compelling subject for both academic and industrial research teams worldwide.